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Compound of Interest

Compound Name: 2-Chlorohexanoyl chloride

CAS No.: 43056-19-5

Cat. No.: B8739954 Get Quote

Executive Summary & Chemical Identity
2-Chlorohexanoyl chloride is a six-carbon acyl chloride characterized by an alpha-chlorine

substituent. This structural feature grants it "dual electrophilicity," allowing for sequential

nucleophilic attacks at the carbonyl carbon (C1) and the alpha-carbon (C2). It serves as a

critical building block for introducing lipophilic hexanoyl chains with a reactive handle for further

heterocyclization or amino acid synthesis.
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Parameter Details

IUPAC Name 2-Chlorohexanoyl chloride

CAS Number 43056-19-5

PubChem CID 12213219

Molecular Formula

Molecular Weight 169.05 g/mol

SMILES CCCCC(Cl)C(Cl)=O

Appearance Colorless to pale yellow fuming liquid

Boiling Point
~75–80°C at 15 mmHg (Predicted based on

bromo-analog [1])

Chemical Properties & Reactivity Profile
The utility of 2-chlorohexanoyl chloride lies in the differential reactivity of its two electrophilic

sites.

Dual Electrophilicity Mechanism
Site A (Acyl Chloride, C1): Highly reactive (hard electrophile). Reacts kinetically fast with

nucleophiles (amines, alcohols) at low temperatures (-10°C to 0°C) to form amides or esters.

Site B (Alpha-Alkyl Chloride, C2): Moderately reactive (soft electrophile). Reacts slower,

typically requiring elevated temperatures (40–80°C) or stronger nucleophiles to undergo

substitution.

This reactivity difference allows for chemoselective transformations:

Step 1: Acylation of an amine at 0°C (preserves C-Cl bond).

Step 2: Intramolecular or intermolecular displacement of the alpha-chloride to close a ring

(e.g., forming thiazoles or lactams).
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Stability & Handling
Hydrolysis: Rapidly hydrolyzes in moist air to form 2-chlorohexanoic acid and HCl gas.

Thermal Stability: Stable under anhydrous conditions but may degrade/darken upon

prolonged heating >100°C without a stabilizer.

Lachrymator: Like most alpha-halo acid chlorides, it is a potent lachrymator and corrosive

agent.

Synthesis & Production
The synthesis typically employs the Hell-Volhard-Zelinsky (HVZ) halogenation strategy or direct

chlorination of the acyl chloride.

Optimized Laboratory Protocol (HVZ Route)
This method is preferred for high purity as it avoids the formation of polychlorinated byproducts

common in radical chlorination.

Reagents: Hexanoic acid, Thionyl chloride (

), N-Chlorosuccinimide (NCS) or

gas, catalytic

or

.

Workflow:

Activation: Hexanoic acid is treated with a catalytic amount of

or

to generate the transient acid chloride.

Alpha-Chlorination: The enolizable alpha-position reacts with the chlorinating agent (

or NCS) to form 2-chlorohexanoyl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8739954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8739954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Fractional distillation under reduced pressure.

Step 1: Activation
Step 2: Alpha-Chlorination

Hexanoic Acid Hexanoyl Chloride
(Transient)

SOCl2, 80°C
Enol Intermediate

Tautomerization 2-Chlorohexanoyl
Chloride

NCS or Cl2
(HVZ Conditions)

Click to download full resolution via product page

Figure 1: Synthesis pathway via modified Hell-Volhard-Zelinsky reaction.

Applications in Drug Development
2-Chlorohexanoyl chloride is a versatile "staple" reagent used to attach a lipophilic hexyl

chain while simultaneously providing a handle for cyclization.

Synthesis of Thiazole Derivatives
A primary application is the synthesis of 2-amino-4-alkylthiazoles, which are scaffolds for

various kinase inhibitors and metabolic modulators.

Mechanism: Reaction with thiourea or substituted thioureas. The thiourea sulfur attacks the

C2-chloride (

), and the nitrogen attacks the carbonyl (acyl substitution), forming the thiazole ring [2].

Preparation of Unnatural Amino Acids
It serves as a precursor for Norleucine derivatives.

Reaction with a chiral auxiliary or amine to form an amide.

Displacement of the alpha-chloride by azide (

) or ammonia.

Hydrolysis to yield alpha-amino hexanoic acid derivatives.
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Lipophilic Linkers
Used to conjugate drugs to lipophilic tails to improve membrane permeability. The alpha-chloro

group can be further derivatized to prevent metabolic oxidation at the alpha-position (a

common metabolic soft spot).

Experimental Protocol: Amide Coupling
Objective: Selective acylation of a primary amine (R-NH2) without displacing the alpha-

chloride.

Safety Note: Perform in a fume hood. Wear butyl rubber gloves.

Preparation: Dissolve 1.0 eq of the amine and 1.1 eq of Triethylamine (TEA) in anhydrous

Dichloromethane (DCM) under Nitrogen atmosphere. Cool to 0°C.

Addition: Dilute 2-chlorohexanoyl chloride (1.05 eq) in DCM. Add dropwise to the amine

solution over 30 minutes. Exothermic reaction.

Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT). Monitor by

TLC (the acyl chloride is highly reactive; reaction is usually complete upon warming).

Workup: Quench with saturated

. Extract with DCM. Wash organic layer with 1M HCl (to remove excess amine/TEA) and
brine. Dry over

.

Outcome: Yields the alpha-chloro amide.
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Reaction Conditions

2-Chlorohexanoyl Chloride

Path A: 0°C, DCM
(Kinetic Control)

Path B: >60°C, Excess Amine
(Thermodynamic Control)

Primary Amine (R-NH2)

Alpha-Chloro Amide
(Major Product)

Acyl Substitution Only

Alpha-Amino Amide
(Double Substitution)

Acyl Sub. + SN2
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Figure 2: Chemoselectivity control based on temperature and stoichiometry.

Safety & Handling Standards
Hazard Class: Corrosive (Skin Corr. 1B), Lachrymator.

Storage: Store under inert gas (Argon/Nitrogen) in a refrigerator (2-8°C). Moisture sensitive;

degradation releases HCl gas, which can pressurize containers.

PPE: Face shield, chemical-resistant gloves (Nitrile is insufficient for prolonged contact; use

Butyl or Viton), and lab coat.

Spill Management: Do not use water. Neutralize with sodium carbonate or lime. Absorb with

dry sand or vermiculite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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